molecular formula C7H6BrNO2 B8447761 4-(Bromoacetyl)-2-pyrrolecarboxaldehyde

4-(Bromoacetyl)-2-pyrrolecarboxaldehyde

Cat. No. B8447761
M. Wt: 216.03 g/mol
InChI Key: XDFPHYRXVMRTCP-UHFFFAOYSA-N
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Description

4-(Bromoacetyl)-2-pyrrolecarboxaldehyde is a useful research compound. Its molecular formula is C7H6BrNO2 and its molecular weight is 216.03 g/mol. The purity is usually 95%.
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properties

Molecular Formula

C7H6BrNO2

Molecular Weight

216.03 g/mol

IUPAC Name

4-(2-bromoacetyl)-1H-pyrrole-2-carbaldehyde

InChI

InChI=1S/C7H6BrNO2/c8-2-7(11)5-1-6(4-10)9-3-5/h1,3-4,9H,2H2

InChI Key

XDFPHYRXVMRTCP-UHFFFAOYSA-N

Canonical SMILES

C1=C(NC=C1C(=O)CBr)C=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of a 1-(1H-pyrrol-2-ylmethylene)pyrrolidinium perchlorate salt (5.2 g) in dichloroethane (100 mL) was treated with aluminum chloride (1.93 g). The mixture was cooled to 0° C., and then treated with 2-bromoacetyl chloride (2.2 mL). After stirring overnight at 0° C., the mixture was poured over crushed ice. Ether (60 mL) and sodium bicarbonate (1.93 g) were added and the mixture was stirred until the ice completely melted. The resulting mixture was extracted with ether and concentrated to afford 4-(bromoacetyl)-2-pyrrolecarboxaldehyde (1.88 g).
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1-(1H-pyrrol-2-ylmethylene)pyrrolidinium perchlorate salt
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5.2 g
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reactant
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1.93 g
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reactant
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100 mL
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solvent
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2.2 mL
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reactant
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ice
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0 (± 1) mol
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1.93 g
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60 mL
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